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Compound of Interest

Compound Name: 4-Bromobenzenesulfonamide

Cat. No.: B1198654

An In-depth Technical Guide to the Physical Properties of 4-Bromobenzenesulfonamide

This technical guide provides a comprehensive overview of the core physical properties of 4-
Bromobenzenesulfonamide, tailored for researchers, scientists, and professionals in drug
development. The document presents quantitative data in structured tables, details
experimental methodologies for key physical property determination, and includes
visualizations of experimental workflows and logical relationships to facilitate understanding.

Chemical Identity

4-Bromobenzenesulfonamide is a chemical compound that serves as a metabolite of the H2-
receptor antagonist, ebrotidine, and is also used as a reagent in the synthesis of various
chemical complexes.[1] Its fundamental identifiers are crucial for accurate documentation and
research.
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Identifier Value
IUPAC Name 4-bromobenzenesulfonamide[2][3]
CAS Number 701-34-8[1][2][4]

Molecular Formula

CeHeBrNO2S[3][4][5]

Molecular Weight 236.09 g/mol [1][31[4]
SMILES C1=CC(=CC=C1S(=0)(=0O)N)Br[2][3]
InChl Key STYQHICBPYRHQK-UHFFFAQY SA-N[1][2][5]

Tabulated Physical Properties

The physical characteristics of 4-Bromobenzenesulfonamide are summarized below. These

properties are essential for its handling, formulation, and application in various scientific

contexts.

General and Thermal Properties

Property Value Source(s)
White to Off-White/Cream

Appearance ) [11[5]16]
Solid, Powder, or Crystals

Melting Point 163-167 °C [1112114]

160-172 °C [5]

Boiling Point 360.7 °C (rough estimate) [1]

pKa 9.89 £ 0.10 (Predicted) [1]

Solubility Profile
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Solvent Solubility Temperature

Water 991.6 mg/L 15 °C[1]

DMSO Slightly Soluble Not Specified[1]

Methanol Slightly Soluble Not Specified[1]
Estimated Physical Constants

Property Value Source(s)

Density 1.8000 (estimate) [1]

Refractive Index 1.6140 (estimate) [1]

Structural Information

The three-dimensional arrangement of atoms in 4-Bromobenzenesulfonamide has been

elucidated through single-crystal X-ray diffraction. Crystallographic data is available in the

Cambridge Structural Database (CSDC), providing precise information on bond lengths, bond

angles, and crystal packing.[3][7] This information is fundamental for understanding

intermolecular interactions and for computational modeling studies.
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Logical Relationship: Structure to Properties

Molecular Structure
(4-Bromobenzenesulfonamide)

determines determines

Functional Groups
(-SO2NH?2, -Br)

influences Crystal Packing
Intermolecular Forces affects
(Hydrogen Bonding, Dipole-Dipole)
affects affects
Boiling Point Melting Point

Click to download full resolution via product page
Diagram 1: Relationship between molecular structure and physical properties.

Experimental Protocols

The determination of physical properties requires standardized experimental procedures to
ensure accuracy and reproducibility. Below are detailed methodologies for key experiments.
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General Workflow for Physical Property Determination

Sample Preparation

Obtain Impure Solid Sample

Recrystallization/Purification

Obtain Pure, Dry Sample

Physical Analysis

Spectroscopic Analysis Crystallographic Analysis
(e.g.. IR, NMR) (X-ray Diffraction)

Data Compilation & Reporting

Melting Point Determination
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Experimental Workflow: Melting Point Determination

Prepare Dry, Powdered Sample

l

Pack Sample into Capillary Tube
(2-3 mm height)

Insert Tube into Apparatus

Rapid Heating to ~15°C
below expected M.P.

Slow Heating
(1-2°C / min)

Observe Sample

Melting starts Melting complete

Record T1 Record T2
(First liquid drop) (Completely liquid)

Report Melting Range (T1-T2)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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